Cas no 2228827-50-5 (3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228827-50-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5923102
• PubChem ID: 165760156
• Update Time: 2025-06-14

3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1754415
• 2228827-50-5
• 3-[2-(dimethylamino)-1,3-thiazol-5-yl]-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C11H16N2O2S/c1-11(2)7(8(11)9(14)15)6-5-12-10(16-6)13(3)4/h5,7-8H,1-4H3,(H,14,15)
• InChI Key： PTBVPZNLMZDZJC-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.7Ų

Additional information on 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylcyclopropane-1-carboxylic acid

Research Briefing on 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228827-50-5)

In recent years, the compound 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2228827-50-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclopropane structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation, oncology, and infectious diseases.

The synthesis and characterization of this compound have been detailed in several recent studies, highlighting its robust chemical stability and favorable pharmacokinetic properties. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure and purity. These foundational studies have paved the way for further investigations into its biological activities and mechanisms of action.

One of the most notable findings is the compound's ability to act as a selective inhibitor of specific enzymatic targets involved in inflammatory responses. In vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokine production, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate that this compound may also exhibit anti-proliferative effects against certain cancer cell lines, warranting further exploration in oncology research.

Recent publications have also explored the compound's potential in combating antimicrobial resistance. Its unique chemical structure appears to interfere with bacterial cell wall synthesis, making it a candidate for developing novel antibiotics. However, more extensive preclinical studies are needed to evaluate its safety profile and therapeutic index before progressing to clinical trials.

In conclusion, 3-2-(dimethylamino)-1,3-thiazol-5-yl-2,2-dimethylcyclopropane-1-carboxylic acid represents a versatile and promising scaffold in drug discovery. Its multifaceted biological activities and favorable physicochemical properties make it a valuable candidate for further development. Future research should focus on optimizing its synthetic routes, elucidating its precise mechanisms of action, and expanding its therapeutic applications across various disease areas.